N-(4-Aminophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide
Overview
Description
N-(4-Aminophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide (4-APDC) is a synthetic compound that has recently been developed for use in scientific research. It is a member of the phenoxyacetamide family of compounds and has a wide range of applications in the fields of medicine, biochemistry, and pharmacology. It has the potential to be used in a variety of laboratory experiments due to its unique properties and its ability to be synthesized in a variety of ways. The purpose of
Scientific Research Applications
N-(4-Aminophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide has many potential applications in scientific research. It has been used in studies of enzyme inhibition, cell signaling, and drug metabolism. It has also been used to study the effects of drugs on the nervous system and to study the effects of drugs on the cardiovascular system. In addition, this compound has been used in studies of drug absorption and distribution, as well as in studies of drug-drug interactions.
Mechanism of Action
The mechanism of action of N-(4-Aminophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide is not yet fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs. It is also believed to act as an inhibitor of cell signaling pathways, which can lead to changes in the behavior of cells.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, as well as to inhibit cell signaling pathways. In addition, it has been found to have an effect on the absorption and distribution of drugs, as well as on drug-drug interactions.
Advantages and Limitations for Lab Experiments
The main advantage of N-(4-Aminophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide is its ability to be synthesized in a variety of ways, which makes it easy to use in laboratory experiments. In addition, it is relatively non-toxic and has a low cost. However, this compound has some limitations, such as its lack of solubility in water and its tendency to degrade over time.
Future Directions
There are many potential future directions for N-(4-Aminophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide research. For example, further research could be conducted to better understand its mechanism of action and its effects on drug metabolism, absorption, and distribution. In addition, further research could be conducted to explore its potential for use in drug-drug interactions and its potential for use in the treatment of various diseases. Finally, further research could be conducted to develop new methods of synthesis and to improve the stability of this compound.
properties
IUPAC Name |
N-(4-aminophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN2O2/c1-10-7-14(8-11(2)16(10)17)21-9-15(20)19-13-5-3-12(18)4-6-13/h3-8H,9,18H2,1-2H3,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKLGFUUGLMCLHQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1Cl)C)OCC(=O)NC2=CC=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Amino-1-[4-(2-hydroxy-ethyl)-piperazin-1-yl]-propan-1-one dihydrochloride](/img/structure/B1437878.png)
![[2-(3,4-Dimethoxy-phenyl)-ethyl]-pyridin-4-yl-methyl-amine hydrochloride](/img/structure/B1437888.png)
